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Compound of Interest

Compound Name:
3,4-Dihydroxy-5-

methoxybenzonitrile

CAS No.: 89029-13-0

Cat. No.: B1661266

Get Quote

Executive Summary & Structural Challenge
The target molecule, 3,4-Dihydroxy-5-methoxybenzonitrile (C₈H₇NO₃), presents a specific

elucidation challenge: determining the regiochemistry of the methoxy group on the 3,4,5-

trisubstituted benzene ring.

The Core Challenge: Distinguishing the target (asymmetric) from its isomer 4-methoxy-3,5-

dihydroxybenzonitrile (symmetric).

The Solution: The target molecule possesses C1 symmetry (asymmetric), whereas the 4-

methoxy isomer possesses C2v symmetry. This difference is immediately apparent in the

proton NMR integration and carbon signal count.

Key Diagnostic: The observation of distinct chemical shifts for the aromatic protons (H2 and

H6) and specific HMBC correlations from the methoxy protons to the C5 aromatic carbon.
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Mass Spectrometry: Molecular Formula &
Fragmentation
Before NMR analysis, the molecular formula must be established to confirm the degree of

unsaturation and elemental composition.

High-Resolution Mass Spectrometry (HRMS)
Ionization Mode: Electrospray Ionization (ESI) in Negative Mode (ESI-) is preferred due to

the phenolic hydroxyl groups, which readily deprotonate.

Target Ion:

Calculated m/z: 164.0353 (for C₈H₆NO₃⁻).

Observed m/z: Expect ~164.0350 ± 5 ppm.

Fragmentation Logic (MS/MS)
The fragmentation pattern provides structural fingerprints:

Loss of Methyl Radical (•CH₃): A characteristic loss of 15 Da (observed as neutral loss in

MS/MS) confirms the methoxy group.

Loss of HCN: A loss of 27 Da is diagnostic for the nitrile functionality attached to an aromatic

ring.

Loss of CO: Sequential losses of 28 Da (CO) are typical for catechols (dihydroxybenzenes).

Infrared Spectroscopy (IR): Functional Group
Validation
IR is used primarily to confirm the presence of the nitrile and hydroxyl moieties, ruling out

oxidized quinone forms.
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Functional Group Frequency (cm⁻¹) Morphology Diagnostic Value

Nitrile (C≡N) 2220 – 2240 Sharp, Medium

Definitive.

Distinguishes from

benzoic acid

derivatives (which

show C=O ~1680).

Hydroxyl (O-H) 3200 – 3550 Broad
Confirms phenolic

nature.

Aromatic C=C 1580 – 1620 Sharp Skeletal vibration.

C-O Stretch 1200 – 1280 Strong

Aryl-alkyl ether

(methoxy) and phenol

C-O.

NMR Spectroscopy: The Elucidation Core
This section details the definitive assignment. The solvent of choice is DMSO-d₆ to prevent

proton exchange of the phenolic hydroxyls, allowing them to be visible and integrated.

¹H NMR (Proton) – Symmetry Analysis
The proton spectrum immediately differentiates the target from the symmetric 4-methoxy

isomer.

Target (3,4-Dihydroxy-5-methoxybenzonitrile):

Symmetry: Asymmetric.

Aromatic Region: Two distinct signals for H2 and H6. They appear as doublets with a

small meta-coupling constant (

Hz).

Shift Prediction:

~7.05 ppm (d,
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Hz, H2)

~7.15 ppm (d,

Hz, H6)

Note: H6 is typically deshielded relative to H2 due to the proximity of the OMe group vs

the OH group, though this varies by solvent.

Symmetric Isomer (4-Methoxy-3,5-dihydroxybenzonitrile):

Symmetry: Symmetric axis through C1 and C4.

Aromatic Region: A single singlet integrating to 2 protons (H2 and H6 are chemically

equivalent).

¹³C NMR (Carbon) – The Skeleton
Expect 8 distinct carbon signals.
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Carbon Type
Approx.[1][2][3][4]
[5][6][7][8][9][10]
Shift (ppm)

Assignment Logic

C1 Quaternary 100 – 105
Ipso to Nitrile

(Shielded).

CN Quaternary 118 – 120 Nitrile carbon.

C2 Methine (CH) 108 – 112
Ortho to OH

(Shielded).

C3 Quaternary 145 – 148
Ipso to OH

(Deshielded).

C4 Quaternary 138 – 142

Ipso to OH

(Deshielded, often

distinct from C3/C5).

C5 Quaternary 148 – 152
Ipso to OMe (Most

deshielded).

C6 Methine (CH) 104 – 108
Ortho to OMe

(Shielded).

OMe Methyl (CH₃) 56.0 – 56.5
Characteristic

methoxy shift.

2D NMR: Definitive Connectivity (The "Smoking
Gun")
To prove the methoxy group is at position 5 (and not 3 or 4), we rely on HMBC (Heteronuclear

Multiple Bond Correlation) and NOESY (Nuclear Overhauser Effect Spectroscopy).

HMBC Protocol
Goal: Establish the C-O-C connectivity.

Observation: The methoxy protons (
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3.85) will show a strong 3-bond correlation (

) to C5.

Verification:

Identify C5 via HMBC from H6 (H6 correlates to C5, C1, C4).

Identify C3 via HMBC from H2 (H2 correlates to C3, C1, C4).

The Methoxy protons must correlate ONLY to C5, not C3 or C4.

NOESY Protocol
Goal: Spatial proximity.

Observation:

Target (5-OMe): Strong NOE correlation between OMe protons and H6. No NOE between

OMe and H2.

Isomer (4-OMe): NOE between OMe and both H2 and H6 (if they were distinguishable) or

the single aromatic signal.

Elucidation Workflow Diagram
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Unknown Sample
(C8H7NO3)

HRMS (ESI-)
Confirm m/z 164.035

Confirm Formula

FT-IR
Confirm -CN (2230 cm-1)
Confirm -OH (3400 cm-1)

1H NMR (DMSO-d6)
Check Aromatic Region

Aromatic Signal Pattern?

Single Singlet (2H)
= 4-OMe Isomer

1 Signal

Two Doublets (J~2Hz)
= 3,4-diOH-5-OMe Target

2 Signals

2D HMBC
OMe protons -> C5
H6 -> C1, C5, C4

2D NOESY
OMe <-> H6 (Strong)
OMe <-> H2 (None)

Structure Confirmed:
3,4-Dihydroxy-5-methoxybenzonitrile

Click to download full resolution via product page

Caption: Step-by-step logic flow for distinguishing the target molecule from symmetric isomers.
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Detailed Experimental Protocols
Sample Preparation for NMR

Mass: Weigh 5–10 mg of the solid sample.

Solvent: Dissolve in 600 µL of DMSO-d₆ (99.9% D).

Why DMSO? Chloroform-d often causes broadening of phenolic protons or allows rapid

exchange, making them invisible. DMSO stabilizes the hydrogen bonding, sharpening the

OH signals.

Tube: Transfer to a high-quality 5mm NMR tube.

HMBC Acquisition Parameters
Pulse Sequence: Gradient-selected HMBC (e.g., hmbcgplpndqf on Bruker).

Long-range Delay: Optimized for

Hz (approx 62.5 ms).

Scans: Minimum 16 scans per increment.

Increments: 256 in F1 (Carbon dimension).

Processing: Sine-bell squared apodization to resolve small couplings.

Structural Correlation Map
The following diagram visualizes the critical correlations required to confirm the structure.
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OMe (Protons)
δ 3.85

C5 (Quaternary)
δ 149

HMBC (3-bond)

H6 (Aromatic)
δ 7.15

NOESY (Spatial)
HMBC (2-bond)

C1 (Nitrile-ipso)
δ 102

HMBC (3-bond)

CN (Nitrile)
δ 119

HMBC (3-bond)

Click to download full resolution via product page

Caption: Critical HMBC (Red/Green) and NOESY (Yellow) correlations establishing

regiochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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